molecular formula RbNbO3<br>NbO3R B077101 Rubidium niobate CAS No. 12059-51-7

Rubidium niobate

Cat. No.: B077101
CAS No.: 12059-51-7
M. Wt: 226.372 g/mol
InChI Key: VSMYVMWMKWZYQD-UHFFFAOYSA-N
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Description

Rubidium niobate is a compound with the chemical formula RbNbO₃. It is known for its perovskite-type structure, which is a high-pressure phase of the compound.

Future Directions

The examination suggests that Rubidium Niobate is a potential candidate for long-term photocatalytic activity . Its unique properties make it suitable for various applications in the field of optoelectronics .

Preparation Methods

Synthetic Routes and Reaction Conditions: Rubidium niobate can be synthesized through high-pressure and high-temperature methods. One common approach involves the synthesis of perovskite-type this compound at 1173 K and 4 GPa from non-perovskite this compound. This method involves single-crystal X-ray diffraction analysis to reveal the orthorhombic cell structure in the perovskite-type compound .

Industrial Production Methods: Industrial production of this compound typically involves the calcination of a reaction mixture containing rubidium and niobium precursors. The reaction mixture is heated to high temperatures, often around 1000°C, to achieve the desired phase of this compound .

Chemical Reactions Analysis

Types of Reactions: Rubidium niobate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s unique crystal structure and the presence of niobium in its composition.

Common Reagents and Conditions: Common reagents used in reactions involving this compound include oxygen, hydrogen, and various reducing agents. The reaction conditions often involve high temperatures and pressures to facilitate the desired chemical transformations .

Major Products Formed: The major products formed from reactions involving this compound depend on the specific reaction conditions and reagents used. For example, oxidation reactions may result in the formation of rubidium oxide and niobium oxide, while reduction reactions may yield rubidium metal and niobium metal .

Mechanism of Action

The mechanism by which rubidium niobate exerts its effects is primarily related to its crystal structure and ferroelectric properties. The compound undergoes structural transitions from orthorhombic to tetragonal phases under varying temperature and pressure conditions. These transitions are associated with changes in the crystal lattice, which influence the compound’s ferroelectric and optical properties .

Molecular Targets and Pathways: The molecular targets and pathways involved in the mechanism of action of this compound include the alignment of dipoles within the crystal lattice and the generation of electric fields in response to external stimuli. These effects are crucial for the compound’s applications in ferroelectric and electro-optical devices .

Properties

IUPAC Name

oxido(dioxo)niobium;rubidium(1+)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Nb.3O.Rb/q;;;-1;+1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VSMYVMWMKWZYQD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

[O-][Nb](=O)=O.[Rb+]
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

RbNbO3, NbO3Rb
Record name rubidium niobate
Source Wikipedia
URL https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas
Description Chemical information link to Wikipedia.
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

12031-63-9 (Parent)
Record name Niobium rubidium oxide (NbRbO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012059517
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.

Molecular Weight

226.372 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

12059-51-7
Record name Niobium rubidium oxide (NbRbO3)
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012059517
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Niobium rubidium oxide (NbRbO3)
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Record name Rubidium niobate
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